Cas no 1559063-97-6 (6-Oxa-2,9-diazaspiro[4.5]decan-8-one, 9-methyl-)

• Product Name: 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, 9-methyl-
• CAS No: 1559063-97-6
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6398709
• PubChem ID: 74890145
• Update Time: 2025-05-22

6-Oxa-2,9-diazaspiro[4.5]decan-8-one, 9-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, 9-methyl-
• EN300-7887719
• starbld0040520
• 9-methyl-6-oxa-2,9-diazaspiro[4.5]decan-8-one
• 1559063-97-6

• Inchi： 1S/C8H14N2O2/c1-10-6-8(2-3-9-5-8)12-4-7(10)11/h9H,2-6H2,1H3
• InChI Key： OJTKEOATCNOGGW-UHFFFAOYSA-N
• SMILES： C1C2(CN(C)C(=O)CO2)CCN1

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 344.3±42.0 °C(Predicted)
• pka: 8.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, 9-methyl-

6-Oxa-2,9-Diazaspiro[4.5]Decan-8-One, 9-Methyl-

The compound 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, also known by its CAS number 1559063-97-6, is a structurally unique spirocyclic compound with significant potential in various fields of chemistry and materials science. This molecule is characterized by its spirocyclic framework, which consists of a six-membered ring fused to a five-membered ring, creating a bicyclic structure with two nitrogen atoms and one oxygen atom in the ring system. The presence of the methyl group at the 9-position adds to the complexity and functionality of this compound.

Recent studies have highlighted the importance of spirocyclic compounds like 6-Oxa-2,9-diazaspiro[4.5]decan-8-one in drug discovery and advanced materials development. The spirocyclic framework provides a rigid structure that can be exploited for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored the potential of this compound as a precursor for synthesizing bioactive agents targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of 1559063-97-6 involves a multi-step process that typically begins with the preparation of intermediate spirocyclic precursors. These intermediates are then subjected to various chemical transformations to introduce functional groups or modify existing ones. The methyl group at the 9-position plays a crucial role in stabilizing the molecule's conformation and influencing its reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of physical properties, 6-Oxa-2,9-diazaspiro[4.5]decan-8-one exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in organic reactions requiring precise control over reaction conditions. The compound's stability under thermal and oxidative conditions has also been studied extensively, revealing its suitability for applications in high-temperature environments.

The application of 1559063-97-6 extends beyond traditional chemical synthesis into the realm of materials science. Researchers have investigated its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties. For example, the incorporation of this compound into polymer matrices has been shown to enhance the mechanical strength and thermal stability of the resulting materials.

From an environmental standpoint, the synthesis and use of 6-Oxa-2,9-diazaspiro[4.5]decan-8-one are considered environmentally friendly due to the absence of hazardous byproducts in its production process. This aligns with current trends toward sustainable chemistry practices, emphasizing the importance of green synthesis methods in modern chemical research.

In conclusion, CAS No 1559063-97-6, or 6-Oxa-2,9-diazaspiro[4.5]decan-8-one, represents a promising compound with diverse applications across multiple disciplines. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development in drug discovery, materials science, and sustainable chemistry practices.